Cas no 2034561-70-9 (1-(2,6-difluorophenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea)

• Product Name: 1-(2,6-difluorophenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea
• CAS No: 2034561-70-9
• MF: C₁₇H₁₃F₂N₃O₂
• MW: 329.300830602646
• CID: 6439995
• PubChem ID: 121022486
• Update Time: 2025-11-06

1-(2,6-difluorophenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea
• 1-(2,6-difluorophenyl)-3-[[6-(furan-3-yl)pyridin-3-yl]methyl]urea
• 2034561-70-9
• 1-(2,6-difluorophenyl)-3-((6-(furan-3-yl)pyridin-3-yl)methyl)urea
• F6560-7782
• 1-(2,6-difluorophenyl)-3-{[6-(furan-3-yl)pyridin-3-yl]methyl}urea
• AKOS026699089

• Inchi： 1S/C17H13F2N3O2/c18-13-2-1-3-14(19)16(13)22-17(23)21-9-11-4-5-15(20-8-11)12-6-7-24-10-12/h1-8,10H,9H2,(H2,21,22,23)
• InChI Key： DCAXOMOELFVBAN-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(NCC1=CN=C(C2=COC=C2)C=C1)=O)F

Computed Properties

• Exact Mass: 329.09758299g/mol
• Monoisotopic Mass: 329.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(2,6-difluorophenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea

1-(2,6-Difluorophenyl)-3-{6-(Furan-3-yl)Pyridin-3-ylmethyl}Urea: A Comprehensive Overview

1-(2,6-Difluorophenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea (CAS No. 2034561-70-9) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of a urea group, a 2,6-difluorophenyl moiety, and a 6-(furan-3-yl)pyridin-3-ylmethyl substituent. The integration of these functional groups makes it a promising candidate for various therapeutic applications.

The CAS No. 2034561-70-9 compound has been extensively studied for its potential as a kinase inhibitor. Recent research has highlighted its ability to modulate key signaling pathways involved in cancer progression, such as the MAPK/ERK pathway. This makes it a valuable tool in the development of targeted therapies for malignancies like breast and lung cancer. The furan ring within the structure contributes to its stability and enhances its binding affinity to specific protein targets.

One of the most notable advancements in the study of 1-(2,6-difluorophenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea is its role in epigenetic regulation. Researchers have demonstrated that this compound can influence histone acetylation levels, thereby affecting gene expression patterns associated with tumor growth and metastasis. This dual mechanism of action—kinase inhibition and epigenetic modulation—positions it as a multi-functional therapeutic agent.

The synthesis of CAS No. 2034561-70-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the compound. This has facilitated its scalability for preclinical and clinical studies.

Recent studies have also explored the anti-inflammatory properties of this compound. By inhibiting cyclooxygenase (COX) enzymes, it exhibits potent anti-inflammatory effects, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In terms of pharmacokinetics, 1-(2,6-difluorophenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea demonstrates favorable absorption and bioavailability profiles. Its ability to penetrate various biological barriers ensures effective delivery to target tissues, enhancing its therapeutic potential.

The furan moiety in the structure plays a critical role in stabilizing the molecule's conformation, which is essential for its biological activity. This structural feature also contributes to its resistance against metabolic degradation, prolonging its half-life in vivo.

Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of CAS No. 2034561-70-9 in treating various cancers and inflammatory conditions. Preliminary results have shown promising outcomes, with minimal adverse effects reported.

In conclusion, 1-(2,6-difluorophenyl)-3-{6-(furan-3-yl)pyridin-3-ylmethyl}urea (CAS No. 2034561